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Compound of Interest

Compound Name: 4-Methyl-1-indanone

Cat. No.: B1352297

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methyl-1-indanone is an aromatic organic compound featuring a bicyclic structure
composed of a benzene ring fused to a five-membered ring containing a ketone. As a
derivative of 1-indanone, it belongs to a class of compounds that are recognized as privileged
structures in medicinal chemistry. The indanone core is a key pharmacophore in numerous
biologically active molecules and natural products, exhibiting a wide range of therapeutic
properties. This technical guide provides an in-depth overview of 4-Methyl-1-indanone,
including its chemical identity, physicochemical properties, synthesis protocols, and potential
biological significance, with a focus on its role in inflammatory signaling pathways.

Chemical Identity and Synonyms

The nomenclature and various identifiers for 4-Methyl-1-indanone are crucial for accurate
scientific communication and substance registration.

o |[UPAC Name: 4-Methyl-2,3-dihydro-1H-inden-1-one
e Synonyms:
o 4-Methyl-1-indanone[1][2]

o 4-Methylindan-1-one
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o NSC 143210

« CAS Number: 24644-78-8[2][3]

Physicochemical Properties

A summary of the key physicochemical properties of 4-Methyl-1-indanone is presented in the
table below, providing essential data for experimental design and computational modeling.

Property Value Source(s)

Molecular Formula C10H100 [2][4]

Molecular Weight 146.19 g/mol [21[31[4]
White to light yellow crystalline

Appearance [1]
powder

Melting Point 94-96 °C [1]
RUORWXQKVXTQJJ-

InChl Key [3]

UHFFFAOYSA-N

SMILES String Cclcccc2C(=0)CCcl12

Experimental Protocols: Synthesis of 4-Methyl-1-
indanone

The most common and direct method for the synthesis of 4-Methyl-1-indanone is through the
intramolecular Friedel-Crafts acylation of 3-(m-tolyl)propanoic acid.[3] This reaction involves the
cyclization of the carboxylic acid onto the aromatic ring in the presence of a strong acid
catalyst.

Protocol: Intramolecular Friedel-Crafts Acylation

This protocol describes a general procedure for the synthesis of 4-Methyl-1-indanone from 3-
(2-methylphenyl)propionic acid using trifluoromethanesulfonic acid as a catalyst.[1]

Materials:
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e 3-(2-methylphenyl)propionic acid

¢ Trifluoromethanesulfonic acid

e Anhydrous dichloromethane

e |ce water

e Anhydrous sodium sulfate

e Q-tube™ pressure tube

e Magnetic stirrer and stir bar

e Oil bath

Procedure:

e Ina 12 mL Q-tube™ pressure tube, dissolve 0.5 mmol of 3-(2-methylphenyl)propionic acid in
1.0 mL of anhydrous dichloromethane.

e Cool the solution to 0 °C using an ice bath.

o Slowly add 3 equivalents of trifluoromethanesulfonic acid to the cooled solution with stirring.

» Allow the reaction mixture to warm to room temperature.

o Seal the pressure tube with a PTFE septum and an appropriate cap and pressure adapter.

o Heat the sealed reaction tube in an oil bath at 80°C.

o Monitor the progress of the reaction using thin-layer chromatography (TLC) or gas
chromatography-mass spectrometry (GC/MS) until the starting material is completely
consumed.

e Upon completion, carefully pour the reaction mixture into ice water.

o Extract the aqueous mixture three times with dichloromethane.
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o Combine the organic phases and dry over anhydrous sodium sulfate.

 Filter the solution and concentrate the filtrate under reduced pressure to obtain the crude
product.

» Purify the crude product by flash column chromatography to yield 4-Methyl-1-indanone.

Biological Activity and Signaling Pathways

Indanone derivatives are known to possess a broad spectrum of biological activities, including
anti-inflammatory, analgesic, antimicrobial, antiviral, anticancer, and antimalarial properties.[5]
Their mechanism of action is often attributed to the modulation of key signaling pathways
involved in disease pathogenesis.

Anti-inflammatory Activity

Several studies have highlighted the anti-inflammatory potential of indanone derivatives. These
compounds have been shown to inhibit the production of pro-inflammatory mediators such as
nitric oxide (NO), tumor necrosis factor-alpha (TNF-a), and interleukin-6 (IL-6).[6][7] The
underlying mechanism for this anti-inflammatory effect often involves the inhibition of the NF-kB
(nuclear factor kappa-light-chain-enhancer of activated B cells) and MAPK (mitogen-activated
protein kinase) signaling pathways.[6][7][8]

The diagram below illustrates the putative mechanism of action for indanone derivatives in
suppressing the inflammatory response. Lipopolysaccharide (LPS), a component of the outer
membrane of Gram-negative bacteria, can activate Toll-like receptor 4 (TLR4), initiating a
signaling cascade that leads to the activation of JNK (c-Jun N-terminal kinases) and
subsequently the transcription factor NF-kB.[6] Activated NF-kB translocates to the nucleus and
promotes the expression of pro-inflammatory genes, including those for INOS (inducible nitric
oxide synthase) and COX-2 (cyclooxygenase-2), leading to the production of NO and
prostaglandins, respectively. Indanone derivatives have been shown to inhibit this pathway,
thereby reducing the inflammatory response.[6]
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Caption: Putative anti-inflammatory signaling pathway inhibited by indanone derivatives.
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Conclusion

4-Methyl-1-indanone is a versatile chemical entity with well-defined properties and established
synthetic routes. As a member of the indanone class of compounds, it holds significant
potential for further investigation in drug discovery and development, particularly in the context
of inflammatory diseases. The elucidation of its precise mechanism of action and biological
targets will be crucial for harnessing its therapeutic potential. This guide serves as a
foundational resource for researchers embarking on studies involving this promising molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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